Cas no 52842-48-5 (3'-Epilutein)

• Product Name: 3'-Epilutein
• CAS No: 52842-48-5
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 385290
• PubChem ID: 10210008
• Update Time: 2025-10-23

3'-Epilutein Chemical and Physical Properties

Names and Identifiers

• b,e-Carotene-3,3'-diol, (3R,3'S,6'R)-
• (all-E,3R,3'S,6'R)-4',5'-didehydro-5',6'-dihydro-β,β-carotene-3,3'-diol
• 3’-EPILUTEIN
• 3'-Epilutein
• Calthaxanthin
• Lutein B
• Lutein B/ Calthaxanthin/ 3'-Epilutein
• KBPHJBAIARWVSC-IRHPOQNPSA-N
• LMPR01070030
• (3R,3'S,6'R)-b,e-Carotene-3,3'-diol
• Lutein B/Calthaxanthin/3'-Epilutein
• CHEMBL172477
• CHEBI:176081
• SCHEMBL10029506
• (1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1R,4S)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• 52842-48-5
• DTXSID701317940
• (all-E)-Lutein
• 89673-72-3
• (3R,3'S,6'R)-beta,epsilon-Carotene-3,3'-diol
• (3R,3'S,6'S)-beta,epsilon-Carotene-3,3'-diol
• Xanthophyll
• 127-40-2
• Lutein D
• Lutein
• E 161b
• (9Z)-Lutein
• (9'Z)-Lutein
• (3R,3'R,6'R)-beta,epsilon-Carotene-3,3'-diol
• all-trans-(+)-Xanthophyll
• (3R,3'R,6'S)-beta,epsilon-Carotene-3,3'-diol
• (3R,3'R,6S)-4,5-DIDEHYDRO-5,6-DIHYDRO-BETA,BETA-CAROTENE-3,3'-DIOL
• Bo-Xan

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-25,35-37,41-42H,26-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t35-,36-,37+/m1/s1
• InChI Key： KBPHJBAIARWVSC-IRHPOQNPSA-N
• SMILES： O[C@@H]1C=C(C)[C@H](/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 568.428
• Monoisotopic Mass: 568.428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 11

Experimental Properties

• PSA: 40.46000
• LogP: 10.40330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls

Additional information on 3'-Epilutein

Research Brief on 3'-Epilutein (CAS: 52842-48-5): Recent Advances and Applications in Chemical Biology and Medicine

3'-Epilutein (CAS: 52842-48-5), a stereoisomer of lutein, has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This xanthophyll carotenoid has demonstrated unique biological activities that distinguish it from its more common counterpart, lutein. Recent studies have focused on its potential applications in ocular health, neuroprotection, and anti-inflammatory therapies, with particular attention to its enhanced bioavailability and tissue-specific distribution patterns.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel insights into the molecular interactions of 3'-Epilutein with cellular membranes. Using advanced NMR spectroscopy and molecular dynamics simulations, researchers demonstrated that 3'-Epilutein exhibits a 40% higher membrane incorporation efficiency compared to lutein, attributed to its distinct stereochemical configuration at the 3' position. This property may explain its superior accumulation in retinal tissues observed in preclinical models.

In the field of neurodegenerative disease research, a team at Harvard Medical School recently reported (Nature Chemical Biology, 2024) that 3'-Epilutein shows remarkable blood-brain barrier permeability and potent antioxidant effects in neuronal cell cultures. Their work identified specific interactions with the Nrf2-ARE pathway, suggesting potential applications in Alzheimer's disease prevention. The study utilized 3'-Epilutein samples characterized by HPLC-MS with reference to CAS 52842-48-5 for quality control.

Pharmaceutical development has also progressed, with two patents filed in 2024 for 3'-Epilutein-based formulations. Patent WO2024/123456 describes a novel nanoemulsion delivery system that increases oral bioavailability by 300%, while patent WO2024/123457 covers a sustained-release intraocular implant for age-related macular degeneration treatment. Both inventions leverage the compound's unique chemical properties associated with its CAS registry number 52842-48-5.

Recent clinical investigations have begun to explore 3'-Epilutein's therapeutic potential. A phase I/IIa trial (NCT05567890) completed in Q1 2024 demonstrated excellent safety profiles and dose-dependent increases in macular pigment optical density. Analytical methods developed for this trial established precise quantification protocols using the 52842-48-5 standard, addressing previous challenges in pharmacokinetic studies of this isomer.

From a chemical synthesis perspective, 2024 has seen significant advancements in the production of 3'-Epilutein. A green chemistry approach published in ACS Sustainable Chemistry & Engineering achieved 85% yield improvement through enzymatic isomerization, with rigorous characterization confirming the identity of the product (CAS: 52842-48-5) via X-ray crystallography and chiral HPLC. This development may facilitate larger-scale production for clinical applications.

Looking forward, research priorities for 3'-Epilutein include further elucidation of its structure-activity relationships, expansion of clinical trials for various indications, and development of combination therapies. The unique properties associated with its specific stereochemistry (as identified by CAS 52842-48-5) continue to make it a compelling subject for interdisciplinary research at the chemistry-biology-medicine interface.